Dihydropicrotoxinin
Dihydropicrotoxinin
Brand Name:
Vulcanchem
CAS No.:
17617-46-8
VCID:
VC21008114
InChI:
InChI=1S/C15H18O6/c1-5(2)7-8-11(16)19-9(7)10-13(3)14(8,18)4-6-15(13,21-6)12(17)20-10/h5-10,18H,4H2,1-3H3/t6?,7?,8-,9?,10-,13-,14-,15?/m1/s1
SMILES:
CC(C)C1C2C3C4(C(C1C(=O)O2)(CC5C4(O5)C(=O)O3)O)C
Molecular Formula:
C15H18O6
Molecular Weight:
294.3 g/mol
Dihydropicrotoxinin
CAS No.: 17617-46-8
Cat. No.: VC21008114
Molecular Formula: C15H18O6
Molecular Weight: 294.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 17617-46-8 |
|---|---|
| Molecular Formula | C15H18O6 |
| Molecular Weight | 294.3 g/mol |
| IUPAC Name | (1R,8S,12S,13R)-1-hydroxy-13-methyl-14-propan-2-yl-4,7,10-trioxapentacyclo[6.4.1.19,12.03,5.05,13]tetradecane-6,11-dione |
| Standard InChI | InChI=1S/C15H18O6/c1-5(2)7-8-11(16)19-9(7)10-13(3)14(8,18)4-6-15(13,21-6)12(17)20-10/h5-10,18H,4H2,1-3H3/t6?,7?,8-,9?,10-,13-,14-,15?/m1/s1 |
| Standard InChI Key | SJSFJVFGSPJGET-KJINDDCRSA-N |
| Isomeric SMILES | CC(C)C1[C@@H]2C(=O)OC1[C@@H]3[C@@]4([C@]2(CC5C4(O5)C(=O)O3)O)C |
| SMILES | CC(C)C1C2C3C4(C(C1C(=O)O2)(CC5C4(O5)C(=O)O3)O)C |
| Canonical SMILES | CC(C)C1C2C3C4(C(C1C(=O)O2)(CC5C4(O5)C(=O)O3)O)C |
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